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Compound of Interest

Compound Name: Enkephalin-met, ala(2)-

Cat. No.: B1671299

Technical Support Center: [D-Ala2]-Met-
enkephalin

This guide provides researchers, scientists, and drug development professionals with essential
information for handling and utilizing [D-Ala2]-Met-enkephalin, with a focus on overcoming
solubility challenges to ensure experimental success.

Frequently Asked Questions (FAQSs)

Q1: What is [D-Ala2]-Met-enkephalin and what is its primary mechanism of action?

Al: [D-Ala2]-Met-enkephalin is a synthetic analogue of the endogenous opioid peptide Met-
enkephalin. The substitution of D-alanine at position 2 makes the peptide more resistant to
enzymatic degradation. It is a potent agonist for opioid receptors, primarily the y (mu) and &
(delta) opioid receptors.[1] Its binding to these G-protein coupled receptors (GPCRS) initiates a
signaling cascade that typically leads to inhibitory effects, such as the inhibition of adenylyl
cyclase and modulation of ion channel activity.[2][3]

Q2: What are the best solvents for dissolving [D-Ala2]-Met-enkephalin?

A2: The optimal solvent depends on the experimental requirements. For biological assays,
aqueous buffers like sterile water, phosphate-buffered saline (PBS), or Tris buffer are preferred.
For creating concentrated stock solutions, dimethyl sulfoxide (DMSO) is commonly used.[4]
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Based on its amino acid sequence (Tyr-D-Ala-Gly-Phe-Met), the peptide has a positive net
charge at neutral pH, making it a basic peptide. Therefore, if solubility in water or buffer is
limited, adding a small amount of dilute acetic acid can improve dissolution.[5][6]

Q3: How should I store [D-Ala2]-Met-enkephalin solutions?

A3: Lyophilized powder should be stored at -20°C for long-term stability.[7] Once reconstituted,
it is recommended to prepare aliquots of the stock solution to avoid repeated freeze-thaw
cycles. These aliquots should be stored at -20°C for short-term storage (up to one month) or at
-80°C for long-term storage (up to six months).[8] If the peptide is dissolved in an aqueous
buffer, using sterile buffer and filtering the solution through a 0.22 pm filter can prevent bacterial
contamination.[6][8]

Q4: Can | use sonication or heat to help dissolve the peptide?

A4: Yes. If you observe precipitation or the peptide is slow to dissolve, gentle warming (to no
more than 40°C) and brief sonication can be effective methods to aid dissolution.[9] For some
enkephalin analogues, ultrasonication is needed to achieve high concentrations in buffers like
PBS.[8]

Solubility Data

The solubility of peptides can vary based on purity, salt form, and the specific solvent used. The
following table summarizes available data and general guidelines for [D-Ala2]-Met-enkephalin
and similar peptides.
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Solvent Concentration Method/Notes Reference
Water 1mM Direct dissolution. [10]
Requires
PBS (Phosphate- ultrasonication. (Data
) ~50 mg/mL ) [8]
Buffered Saline) for [D-Ala2]leucine-
enkephalin)

Used for preparin
DMSO (Dimethyl preparing

) >5mM concentrated stock [4]
Sulfoxide)

solutions.

Recommended for
. , . basic peptides that
10% Acetic Acid Not specified _ _ [5]
are insoluble in

neutral water/buffer.

Troubleshooting Guide

Problem: The peptide won't dissolve in my aqueous buffer (e.g., PBS).

This is a common issue, particularly when trying to achieve higher concentrations. Follow this
troubleshooting workflow to improve solubility.
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Start: Peptide Insoluble
in Aqueous Buffer

1. Vortex & Sonicate
Ensure thorough mixing. Apply brief
ultrasonication (1-5 min).

Is it dissolved?

Peptide is basic. Add 10% acetic
acid dropwise until dissolved.

2. Adjust pH

Is it dissolved?

Yes

3. Use Organic Co-Solvent
Prepare a concentrated stock in DMSO.
Then dilute into aqueous buffer.

your experiment?

Consult manufacturer or
consider peptide modification.

Is it compatible with

Yes, dilute garefully

Yes

Success: Peptide Dissolved

Click to download full resolution via product page

Caption: Troubleshooting workflow for dissolving [D-Ala2]-Met-enkephalin.
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Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

o Preparation: Bring the lyophilized [D-Ala2]-Met-enkephalin vial and a bottle of anhydrous
DMSO to room temperature.

o Calculation: The molecular weight of [D-Ala2]-Met-enkephalin is 587.69 g/mol . To prepare a
10 mM solution from 1 mg of peptide:

o Volume (L) = (Mass (g) / MW ( g/mol )) / Molarity (mol/L)
o Volume (pL) = (0.001 g/ 587.69 g/mol ) / 0.01 mol/L * 1,000,000 pL/L = 170.16 puL
e Reconstitution: Carefully add 170.2 pL of DMSO to the vial containing 1 mg of the peptide.

» Dissolution: Cap the vial and vortex thoroughly. If needed, sonicate for 1-2 minutes in a water
bath until the solution is clear.

o Storage: Aliquot the stock solution into smaller volumes in low-protein-binding tubes and
store at -20°C or -80°C. Avoid repeated freeze-thaw cycles.[4]

Protocol 2: Preparation of a 1 mg/mL Working Solution

in PBS for In Vitro Assays
o Preparation: Prepare sterile 1X PBS (pH 7.4).

» Reconstitution: Add 1 mL of sterile 1X PBS to a vial containing 1 mg of lyophilized peptide.

» Dissolution: Vortex the solution for 30-60 seconds. If the peptide does not fully dissolve,
place the vial in an ultrasonic water bath and sonicate in short bursts until the solution is
clear.[8]

« Sterilization: For cell-based assays, filter the final solution through a sterile 0.22 pm syringe
filter to remove any potential microbial contaminants.[8]

e Usage: Use the solution immediately or store in aliquots at -20°C.
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Stock Solution (DMSO) Working Solution (Aqueous Buffer)

Weigh Peptide or Add calculated Vortex / Sonicate Aliquot & Store Dilute for use
use pre-aliquoted vial volume of DMSO until clear at-80°C

Sterile filter
(0.22 um)

Click to download full resolution via product page
Caption: General workflow for preparing peptide solutions for experiments.

Signaling Pathway

[D-Ala2]-Met-enkephalin acts on opioid receptors (u and &), which are canonical Gi/o-coupled
GPCRs. The activation of these receptors leads to the inhibition of neuronal activity.

The primary signaling cascade involves:

e Binding: The peptide binds to the opioid receptor.

o G-Protein Activation: The receptor activates the associated inhibitory G-protein (Gi/0).
» Subunit Dissociation: The G-protein dissociates into Gai and Gy subunits.

e Downstream Effects:

o The Gai subunit inhibits the enzyme adenylyl cyclase, leading to a decrease in intracellular
cyclic AMP (cCAMP) levels.[2]

o The Gy subunit directly interacts with ion channels. It promotes the opening of G-protein-
gated inwardly rectifying potassium (GIRK) channels, causing potassium efflux and cell
hyperpolarization. It also inhibits N-type voltage-gated calcium channels (VGCC), reducing
calcium influx and subsequent neurotransmitter release.[3]
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Caption: Canonical Gi/o signaling pathway for [D-Ala2]-Met-enkephalin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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